Cas no 2755723-37-4 (5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine)

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is a fluorinated phenylthiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzyloxy group at the 3-position and a fluorine atom at the 4-position of the phenyl ring, coupled with a thiazol-2-amine moiety, which may enhance binding affinity and selectivity in biological systems. This compound is of interest due to its potential as a scaffold for developing kinase inhibitors or antimicrobial agents. The fluorine substitution can improve metabolic stability and bioavailability, while the thiazole core offers versatility for further functionalization. It is typically used in research settings for structure-activity relationship studies.

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine structure

2755723-37-4 structure

Product Name:5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine

CAS No:2755723-37-4

MF:C₁₆H₁₃FN₂OS

MW:300.35

CID:5080864

Update Time:2026-03-01

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine
- Inchi： 1S/C16H13FN2OS/c17-13-7-6-12(15-9-19-16(18)21-15)8-14(13)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,18,19)
- InChI Key： UPXRSXRLVOAXBR-UHFFFAOYSA-N
- SMILES： O(C1=C(C=CC(C2SC(N)=NC=2)=C1)F)CC1C=CC=CC=1

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022LOK-100mg	5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine	2755723-37-4	95%	100mg	$1130.00	2025-02-13
abcr	AB608344-250mg	5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine; .	2755723-37-4		250mg	€972.10	2024-07-19
abcr	AB608344-500mg	5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine; .	2755723-37-4		500mg	€1367.10	2024-07-19
abcr	AB608344-1g	5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine; .	2755723-37-4		1g	€1891.10	2024-07-19

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine (CAS No. 2755723-37-4): A Comprehensive Overview

5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine (CAS No. 2755723-37-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and benzyloxy-fluorophenyl moieties, exhibits promising potential in various applications, particularly in drug discovery and development. In this article, we delve into its chemical properties, synthesis, applications, and current market trends, while addressing frequently asked questions and emerging research interests.

The molecular structure of 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine features a thiazole ring linked to a 4-fluorophenyl group substituted with a benzyloxy moiety at the 3-position. This structural arrangement imparts unique electronic and steric properties, making it a valuable scaffold in the design of bioactive molecules. Researchers have explored its role as a kinase inhibitor, with studies suggesting its potential in targeting specific enzymes involved in cellular signaling pathways.

One of the most searched questions regarding 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is its application in cancer research. Recent studies highlight its ability to modulate key pathways implicated in tumor growth, making it a candidate for further investigation in oncology. Additionally, its fluorinated aromatic component enhances its metabolic stability, a critical factor in drug design. This aligns with the growing demand for fluorinated pharmaceuticals, a trending topic in the pharmaceutical industry.

The synthesis of 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine typically involves multi-step organic reactions, including aryl coupling and heterocycle formation. Researchers often employ palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The compound's CAS No. 2755723-37-4 serves as a unique identifier, facilitating its procurement and regulatory compliance in research settings. Its availability from specialized chemical suppliers has made it accessible for academic and industrial labs worldwide.

Beyond its pharmacological potential, 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is also studied for its material science applications. Its conjugated system and electron-rich thiazole ring make it a candidate for organic electronic devices, such as OLEDs and sensors. This dual utility in both life sciences and materials science underscores its versatility and broad appeal.

Market trends indicate a rising interest in thiazole derivatives, driven by their diverse biological activities and industrial applications. The demand for 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine is expected to grow, particularly in regions with robust pharmaceutical and biotechnology sectors. Researchers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand while maintaining cost-effectiveness.

In conclusion, 5-(3-(Benzyloxy)-4-fluorophenyl)thiazol-2-amine (CAS No. 2755723-37-4) represents a compelling subject of study due to its multifaceted applications and structural novelty. Its role in drug discovery, material science, and fluorinated compound research positions it at the forefront of modern chemical innovation. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing global health and technological challenges.